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Introduction

Azaconazole is a broad-spectrum triazole fungicide used to control various fungal diseases on

ornamental crops.[1][2] Its chemical structure is 1-[[2-(2,4-dichlorophenyl)-1,3-dioxolan-2-

yl]methyl]-1H-1,2,4-triazole, with a molecular formula of C₁₂H₁₁Cl₂N₃O₂ and a molecular weight

of approximately 300.14 g/mol .[2][3][4] Monitoring its residues is crucial for ensuring

environmental safety and regulatory compliance. Gas Chromatography-Mass Spectrometry

(GC-MS) offers a robust and sensitive method for the identification and quantification of

Azaconazole.[5] This application note outlines a detailed protocol for the analysis of

Azaconazole using GC-MS with Electron Ionization (EI).

Methodology

The analysis involves sample preparation followed by GC-MS analysis. A standard solution of

Azaconazole is prepared in a volatile organic solvent suitable for GC-MS. The instrument is

operated in EI mode, which provides characteristic fragmentation patterns for structural

elucidation and quantification.

Results and Discussion

The GC-MS analysis of Azaconazole provides a distinct chromatographic peak at a specific

retention time, allowing for its separation from other components in a sample. The mass
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spectrum obtained through electron ionization shows a characteristic fragmentation pattern.

The molecular ion [M]+ is observed at m/z 299.02.[1] The most abundant fragment ions are

used for quantification and confirmation, ensuring high selectivity and sensitivity of the method.

The key analytical parameters are summarized in the table below.

Quantitative Data Summary

Parameter Value Reference

Compound Name Azaconazole [1]

Formula C₁₂H₁₁Cl₂N₃O₂ [1][3][4]

Molecular Weight 300.14 g/mol [3][4]

Ionization Mode Electron Ionization (EI) [1][5]

Retention Time (RT) 13.4 min [1]

Precursor Ion (m/z) 299.02 [1]

Characteristic Fragment Ions

(m/z)
Relative Intensity (%)

217 100 [1]

219 69.57 [1]

173 68.47 [1]

175 42.24 [1]

86 39.64 [1]

Conclusion

The described Gas Chromatography-Mass Spectrometry method is highly suitable for the

selective and sensitive analysis of Azaconazole. The protocol provides a reliable framework

for researchers and drug development professionals for the routine monitoring and

quantification of this fungicide in various samples. The method demonstrates good

chromatographic separation and provides characteristic mass spectral data for confident

identification.
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Detailed Experimental Protocols
1. Sample Preparation Protocol

This protocol describes the preparation of a standard solution and a generic sample for GC-MS

analysis. For complex matrices like soil or plant tissue, a more extensive extraction and clean-

up procedure such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) would be

required.[6]

Materials:

Azaconazole analytical standard

Volatile organic solvent (e.g., Dichloromethane, Hexane, or Ethyl Acetate)[6][7]

Glass autosampler vials (1.5 mL) with inserts[7]

Micropipettes and tips

Vortex mixer

Centrifuge (if samples contain particulates)

Procedure:

Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of

Azaconazole analytical standard and dissolve it in a known volume of the chosen organic

solvent to achieve the target concentration.

Working Standard Solution (e.g., 10 µg/mL): Dilute the stock solution with the same solvent

to prepare a working standard. A concentration of approximately 10 µg/mL is recommended

for a 1 µL splitless injection.[7]

Sample Preparation:

If the sample is a liquid, ensure it is dissolved in a GC-compatible volatile organic solvent.

[7] Aqueous samples are not suitable for direct injection.
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If the sample contains solid particles, centrifuge or filter the sample to prevent blockage of

the injector syringe and contamination of the GC system.[6][7]

Final Preparation: Transfer the final prepared sample or working standard into a 1.5 mL glass

autosampler vial for analysis.

2. GC-MS Instrumental Protocol

The following are typical instrument parameters for the analysis of Azaconazole. These may

need to be optimized for the specific instrument and column being used.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (e.g., Shimadzu GCMS-QP2010 Plus

or equivalent)[1]

GC Conditions:

Parameter Setting

Column
Ptx-5MS or HP-5MS (30 m x 0.25-0.32 mm
I.D., 0.25 µm film thickness)[1][8]

Injector Temperature 280 °C[8]

Injection Volume 1 µL[7]

Injection Mode Splitless or Split (e.g., 5:1)[5][7]

Carrier Gas Helium[5][8][9]

Flow Rate 1.0 mL/min (constant flow)[5]

| Oven Program | Initial Temp: 160°C, hold for 13 min Ramp 1: 10°C/min to 200°C, hold for 5

min Ramp 2: 50°C/min to 290°C, hold for 6 min[5] |

MS Conditions:
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Parameter Setting

Ionization Mode Electron Ionization (EI) at 70 eV[8]

Ion Source Temperature 230 - 300 °C[5][8]

Transfer Line Temperature 280 - 300 °C[5][8]

Scan Range (m/z) 50 - 450 amu

Solvent Delay 5.5 min[8]

| Acquisition Mode | Full Scan (for identification) and/or Selected Ion Monitoring (SIM) (for

quantification) |
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Caption: Experimental workflow for Azaconazole analysis by GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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